Cas no 99567-74-5 (3,5-dichlorobenzoyl cyanide)

• Product name: 3,5-dichlorobenzoyl cyanide
• CAS No: 99567-74-5
• MF: C₈H₃Cl₂NO
• MW: 200.021519899368
• MDL: MFCD30658338
• CID: 4667910
• PubChem ID: 20510487

3,5-dichlorobenzoyl cyanide Chemical and Physical Properties

Names and Identifiers

• 3,5-dichlorobenzoyl cyanide

• MDL： MFCD30658338
• Inchi： 1S/C8H3Cl2NO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3H
• InChI Key： HQMFFHQHAQDOHZ-UHFFFAOYSA-N
• SMILES： C(C#N)(=O)C1=CC(Cl)=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,5-dichlorobenzoyl cyanide

Recent Advances in the Study of 3,5-Dichlorobenzoyl Cyanide (CAS: 99567-74-5) and Its Applications in Chemical Biology and Pharmaceutical Research

3,5-Dichlorobenzoyl cyanide (CAS: 99567-74-5) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its dichlorobenzoyl and cyanide functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to 3,5-dichlorobenzoyl cyanide, highlighting its synthetic utility, biological activity, and emerging applications.

One of the most notable advancements in the study of 3,5-dichlorobenzoyl cyanide is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated its efficacy as a building block for the construction of pyridine and pyrimidine derivatives, which are prevalent in many pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic pathway utilizing 3,5-dichlorobenzoyl cyanide to produce potent kinase inhibitors with improved selectivity and pharmacokinetic properties. The study emphasized the compound's ability to introduce steric and electronic effects that enhance binding affinity to target proteins.

In addition to its synthetic applications, 3,5-dichlorobenzoyl cyanide has been investigated for its direct biological effects. Recent in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting its potential as a lead compound for the development of metabolic modulators. Furthermore, a 2024 preprint article on bioRxiv reported its use in fragment-based drug discovery (FBDD), where it served as a starting point for the design of novel allosteric inhibitors of a clinically relevant protein target. These findings underscore the compound's versatility in both medicinal chemistry and chemical biology.

The safety and handling of 3,5-dichlorobenzoyl cyanide have also been subjects of recent research. Given its cyanide moiety, proper precautions are necessary during laboratory use. A 2023 review in Chemical Research in Toxicology summarized updated safety protocols and degradation pathways for this compound, providing valuable guidance for researchers working with it. The review highlighted the importance of using appropriate personal protective equipment (PPE) and working in well-ventilated areas when handling 3,5-dichlorobenzoyl cyanide.

Looking ahead, the potential applications of 3,5-dichlorobenzoyl cyanide appear promising. Ongoing research is exploring its use in the development of fluorescent probes for cellular imaging, leveraging its unique electronic properties. Additionally, computational studies are being conducted to predict its reactivity with various biomolecules, which could open new avenues for drug discovery. As the chemical biology and pharmaceutical communities continue to investigate this compound, it is expected to play an increasingly important role in the design of next-generation therapeutics.